Ethyl 3-bromobenzoate
Overview
Description
Ethyl 3-bromobenzoate is a chemical compound with the linear formula BrC6H4CO2C2H5 . It is used in the preparation of ethyl 3-ethynylbenzoate . It can react with p-tolyl-boronic acid, and obtain the 4’-methyl-biphenyl-3-carboxylic acid ethyl ester .
Synthesis Analysis
Ethyl 3-bromobenzoate is used in the preparation of ethyl 3-ethynylbenzoate . It can react with p-tolyl-boronic acid, and obtain the 4’-methyl-biphenyl-3-carboxylic acid ethyl ester .
Molecular Structure Analysis
The molecular weight of Ethyl 3-bromobenzoate is 229.07 . The InChI key for this compound is QAUASTLEZAPQTB-UHFFFAOYSA-N .
Chemical Reactions Analysis
Ethyl 3-bromobenzoate can react with p-tolyl-boronic acid to obtain the 4’-methyl-biphenyl-3-carboxylic acid ethyl ester .
Physical And Chemical Properties Analysis
Ethyl 3-bromobenzoate is a liquid at room temperature . It has a refractive index of 1.541 and a density of 1.431 g/mL at 25 °C . It has a boiling point of 130-131 °C/12 mmHg .
Scientific Research Applications
Organic Synthesis
Ethyl 3-bromobenzoate is commonly used as a reagent in organic synthesis. It serves as an important building block for the construction of more complex molecules. For instance, it can undergo palladium-catalyzed cross-coupling reactions to form biphenyl structures, which are crucial in the synthesis of pharmaceuticals and organic materials .
Chromatography
In chromatography, Ethyl 3-bromobenzoate can be used as a standard for calibrating equipment or as a component in the synthesis of chromatographic reagents. Its distinct chemical properties allow for its use in method development and testing of chromatographic conditions .
Mass Spectrometry
This compound is also relevant in mass spectrometry, where it can be used to create reference materials for mass calibration or as a sample to test the efficacy of the mass spectrometric method. Its clear mass spectrum makes it an ideal candidate for such applications .
Medicinal Chemistry
Ethyl 3-bromobenzoate’s derivatives are explored for their potential medicinal properties. For example, its conversion into ethyl 3-ethynylbenzoate is a step towards synthesizing molecules with possible therapeutic effects .
Materials Science
In materials science, Ethyl 3-bromobenzoate can be used to modify the surface properties of materials or as a precursor in the synthesis of polymers and other advanced materials. Its bromine atom offers a reactive site for further functionalization .
Biological Studies
The compound finds use in biological studies, particularly in the synthesis of probes or agents that can be tagged to biomolecules for tracking and analysis purposes. Its ability to react with various biological substrates makes it valuable in this field .
Analytical Chemistry
In analytical chemistry, Ethyl 3-bromobenzoate can be used to develop new analytical methods or as a component in the preparation of standards and controls. Its stability and reactivity are advantageous for such applications .
Nanotechnology
Lastly, in the field of nanotechnology, Ethyl 3-bromobenzoate can be employed in the synthesis of nanomaterials or as a modifier to alter the surface chemistry of nanoparticles. This can enhance the interaction of nanoparticles with other substances or biological systems .
Safety and Hazards
Ethyl 3-bromobenzoate is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid breathing dust/fume/gas/mist/vapors/spray and use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
ethyl 3-bromobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO2/c1-2-12-9(11)7-4-3-5-8(10)6-7/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QAUASTLEZAPQTB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=CC=C1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40179143 |
Source
|
| Record name | Ethyl 3-bromobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40179143 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-bromobenzoate | |
CAS RN |
24398-88-7 |
Source
|
| Record name | Ethyl 3-bromobenzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=24398-88-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 3-bromobenzoate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0024398887 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethyl 3-bromobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40179143 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl 3-bromobenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.042.006 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Ethyl 3-bromobenzoate | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/U8S6ZA5URZ | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the spatial arrangement of the 2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethyl 3-bromobenzoate molecule?
A1: The research indicates that the 2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethyl 3-bromobenzoate molecule is non-planar []. This means that the imidazole and benzene rings within the molecule are not aligned on the same plane. A dihedral angle of 59.5° exists between these rings, contributing to the molecule's three-dimensional shape [].
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![Ethyl 2-methylimidazo[1,2-a]pyrimidine-3-carboxylate](/img/structure/B1584707.png)
